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Compound of Interest

Compound Name: Pigment yellow 73

Cat. No.: B080490

An In-depth Technical Guide to Pigment Yellow
73

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure,
physicochemical properties, and synthesis of Pigment Yellow 73 (C.I. 11738). The information
is intended for researchers, scientists, and professionals in drug development who may
encounter this compound in various applications.

Chemical Structure and Identification

Pigment Yellow 73 is a monoazo pigment characterized by a complex aromatic structure.

Chemical Name: 2-[(4-chloro-2-nitrophenyl)diazenyl]-N-(2-methoxyphenyl)-3-oxobutanamide[1]
[2]

Synonyms: C.I. Pigment Yellow 73, Fast Yellow 4GX, Hansa Brilliant Yellow 4GX[1]
Chemical Structure Diagram:

Caption: Chemical structure of Pigment Yellow 73.

Physicochemical Properties
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A summary of the key physicochemical properties of Pigment Yellow 73 is presented in the
table below. It is important to note that there are some discrepancies in the reported values in
the literature, particularly for melting point and solubility. The values presented here are those
most consistent with the properties of an organic pigment.

Property Value Reference(s)
Molecular Formula C17H15CIN4Os [1][3]
Molecular Weight 390.78 g/mol [11[3]

CAS Number 13515-40-7 [1]
Appearance Bright yellow powder [1][3]

Melting Point 264 - 268 °C [11[3]

Density 1.5-1.6 g/cm3 [3][4]

Practically insoluble in water;

Solubility low solubility in organic [31[4]
solvents
Heat Stability ~190 °C [4]
i Good to excellent (7-8 on a
Light Fastness [4]
scale of 1-8)
Oil Absorption 45-46 g/100g [4]

Note on conflicting data: Some sources report a much higher melting point (320 °C) and high
water solubility (500 g/L)[3]. This is likely erroneous and may refer to a water-soluble dye,
sometimes also referred to as "Acid Yellow 73," which has a different chemical structure. For a
pigment, low agueous solubility is a defining characteristic.

Experimental Protocols

Detailed, standardized experimental protocols for Pigment Yellow 73 are not readily available
in the public domain. However, this section outlines the general methodologies for its synthesis
and the determination of its key properties.
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Synthesis of Pigment Yellow 73

The industrial synthesis of Pigment Yellow 73 is a two-step process involving diazotization
followed by an azo coupling reaction.

Diagram of Synthesis Workflow:

Step 1: Diazotization

Sodium Nitrite (NaNO:)
Hydrochloric Acid (HCI)

Controlled pH and Temperature

Post-Synthesis Processing

e e e _

Step 2: Azo Coupling

{—p| Filtration and Washing }—»

Alkaline Solution (.g., NaOH)

Coupling Component Solution

N-(2-methoxyphenyl)-3-oxobutanamide

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. China Pigment Yellow 73 Manufacturers, Suppliers, Factory - Free Sample - COLOR
BLOOM [colorbloomdyes.com]

2. Pigment Yellow 73 | C17H15CIN40O5 | CID 61637 - PubChem [pubchem.ncbi.nim.nih.gov]

3. PIGMENT YELLOW 73 - Ataman Kimya [atamanchemicals.com]

4. pigments.com [pigments.com]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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